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Compound of Interest

Compound Name: Tetratriacontane-d70

Cat. No.: B15127751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetratriacontane-d70 (C34D70) is a perdeuterated very-long-chain alkane, a stable isotope-

labeled compound valuable for tracing the metabolic fate of very-long-chain fatty acids

(VLCFAs) in biological systems. Due to their chemical similarity to their non-deuterated

counterparts, these tracers participate in the same biochemical reactions without altering the

fundamental properties of the molecules.[1] The incorporation of deuterium allows for the

precise tracking of these molecules and their metabolic products using mass spectrometry.[1]

This application note provides a comprehensive overview of the use of Tetratriacontane-d70
in metabolic studies, focusing on the elucidation of VLCFA metabolism, which is primarily

handled by peroxisomal β-oxidation. Dysregulation of VLCFA metabolism is implicated in

several metabolic disorders, making these tracers critical tools in disease research and drug

development.

Metabolic Pathway of Tetratriacontane
The metabolism of a long-chain alkane like Tetratriacontane is initiated by an oxidation step,

followed by the catabolism of the resulting fatty acid.
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Initial Oxidation: The first and rate-limiting step is the hydroxylation of the terminal methyl

group of the alkane, catalyzed by cytochrome P450 monooxygenases. This reaction forms a

primary fatty alcohol (1-tetratriacontanol). The fatty alcohol is then further oxidized to a fatty

aldehyde and subsequently to a carboxylic acid, forming tetratriacontanoic acid (C34:0), a

very-long-chain fatty acid.

Peroxisomal β-Oxidation: Very-long-chain fatty acids (VLCFAs), typically those with 22 or

more carbon atoms, are primarily metabolized through β-oxidation within peroxisomes, as

they are poor substrates for mitochondrial β-oxidation.[2] In the peroxisome, the VLCFA

undergoes a series of reactions that shorten its carbon chain by two carbons in each cycle,

producing acetyl-CoA and a shortened acyl-CoA. This process continues until the fatty acid

is short enough to be transported to the mitochondria for complete oxidation.

The use of Tetratriacontane-d70 allows researchers to trace the flux of the C34 backbone

through these pathways by monitoring the appearance of deuterated intermediates and

downstream metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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